Cas no 1489143-06-7 ({1-(2,4,6-trimethylphenyl)methylcyclopentyl}methanamine)
{1-(2,4,6-trimethylphenyl)methylcyclopentyl}methanamine Chemical and Physical Properties
Names and Identifiers
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- Cyclopentanemethanamine, 1-[(2,4,6-trimethylphenyl)methyl]-
- (1-(2,4,6-Trimethylbenzyl)cyclopentyl)methanamine
- {1-(2,4,6-trimethylphenyl)methylcyclopentyl}methanamine
- {1-[(2,4,6-trimethylphenyl)methyl]cyclopentyl}methanamine
- 1489143-06-7
- AKOS012019091
- EN300-1840865
- CS-0285909
-
- Inchi: 1S/C16H25N/c1-12-8-13(2)15(14(3)9-12)10-16(11-17)6-4-5-7-16/h8-9H,4-7,10-11,17H2,1-3H3
- InChI Key: FIZGBVQIIFQLJZ-UHFFFAOYSA-N
- SMILES: C1(CC2=C(C)C=C(C)C=C2C)(CN)CCCC1
Computed Properties
- Exact Mass: 231.198699802g/mol
- Monoisotopic Mass: 231.198699802g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 230
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 26Ų
Experimental Properties
- Density: 0.968±0.06 g/cm3(Predicted)
- Boiling Point: 344.6±11.0 °C(Predicted)
- pka: 10.27±0.29(Predicted)
{1-(2,4,6-trimethylphenyl)methylcyclopentyl}methanamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1840865-0.05g |
{1-[(2,4,6-trimethylphenyl)methyl]cyclopentyl}methanamine |
1489143-06-7 | 0.05g |
$587.0 | 2023-09-19 | ||
| Enamine | EN300-1840865-0.1g |
{1-[(2,4,6-trimethylphenyl)methyl]cyclopentyl}methanamine |
1489143-06-7 | 0.1g |
$615.0 | 2023-09-19 | ||
| Enamine | EN300-1840865-0.25g |
{1-[(2,4,6-trimethylphenyl)methyl]cyclopentyl}methanamine |
1489143-06-7 | 0.25g |
$642.0 | 2023-09-19 | ||
| Enamine | EN300-1840865-0.5g |
{1-[(2,4,6-trimethylphenyl)methyl]cyclopentyl}methanamine |
1489143-06-7 | 0.5g |
$671.0 | 2023-09-19 | ||
| Enamine | EN300-1840865-1.0g |
{1-[(2,4,6-trimethylphenyl)methyl]cyclopentyl}methanamine |
1489143-06-7 | 1g |
$928.0 | 2023-06-01 | ||
| Enamine | EN300-1840865-2.5g |
{1-[(2,4,6-trimethylphenyl)methyl]cyclopentyl}methanamine |
1489143-06-7 | 2.5g |
$1370.0 | 2023-09-19 | ||
| Enamine | EN300-1840865-5.0g |
{1-[(2,4,6-trimethylphenyl)methyl]cyclopentyl}methanamine |
1489143-06-7 | 5g |
$2692.0 | 2023-06-01 | ||
| Enamine | EN300-1840865-10.0g |
{1-[(2,4,6-trimethylphenyl)methyl]cyclopentyl}methanamine |
1489143-06-7 | 10g |
$3992.0 | 2023-06-01 | ||
| Enamine | EN300-1840865-1g |
{1-[(2,4,6-trimethylphenyl)methyl]cyclopentyl}methanamine |
1489143-06-7 | 1g |
$699.0 | 2023-09-19 | ||
| Enamine | EN300-1840865-5g |
{1-[(2,4,6-trimethylphenyl)methyl]cyclopentyl}methanamine |
1489143-06-7 | 5g |
$2028.0 | 2023-09-19 |
{1-(2,4,6-trimethylphenyl)methylcyclopentyl}methanamine Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on {1-(2,4,6-trimethylphenyl)methylcyclopentyl}methanamine
Research Brief on {1-(2,4,6-trimethylphenyl)methylcyclopentyl}methanamine (CAS: 1489143-06-7)
Recent studies have highlighted the growing interest in the compound {1-(2,4,6-trimethylphenyl)methylcyclopentyl}methanamine (CAS: 1489143-06-7) within the chemical biology and pharmaceutical research communities. This compound, characterized by its unique structural features, has shown potential in various therapeutic applications, particularly in the modulation of central nervous system (CNS) targets. The following brief synthesizes the latest findings and developments related to this molecule, providing insights into its pharmacological properties, synthesis pathways, and potential clinical applications.
The primary focus of recent research has been on the compound's interaction with neurotransmitter systems, particularly its affinity for serotonin and dopamine receptors. Preliminary in vitro studies indicate that {1-(2,4,6-trimethylphenyl)methylcyclopentyl}methanamine exhibits selective binding to specific receptor subtypes, suggesting its potential utility in treating mood disorders such as depression and anxiety. Furthermore, molecular docking simulations have revealed that the compound's unique cyclopentyl and trimethylphenyl moieties contribute to its high binding affinity and selectivity, making it a promising candidate for further drug development.
In addition to its CNS applications, recent investigations have explored the compound's potential in oncology. Studies have demonstrated that {1-(2,4,6-trimethylphenyl)methylcyclopentyl}methanamine can inhibit the proliferation of certain cancer cell lines by modulating key signaling pathways. These findings are particularly significant given the compound's relatively low cytotoxicity in normal cells, which underscores its potential as a targeted therapeutic agent. However, further in vivo studies are required to validate these observations and assess the compound's pharmacokinetic and safety profiles.
The synthesis of {1-(2,4,6-trimethylphenyl)methylcyclopentyl}methanamine has also been a topic of recent research, with efforts focused on optimizing yield and purity. Novel synthetic routes have been proposed, leveraging advanced catalytic systems and green chemistry principles to enhance efficiency and reduce environmental impact. These advancements are critical for scaling up production and facilitating future preclinical and clinical studies.
In conclusion, {1-(2,4,6-trimethylphenyl)methylcyclopentyl}methanamine (CAS: 1489143-06-7) represents a promising molecule with diverse therapeutic potential. Its unique pharmacological profile and synthetic accessibility make it a valuable subject for ongoing research. Future studies should prioritize in vivo validation, mechanism of action elucidation, and the development of derivative compounds to further explore its therapeutic applications. The continued investigation of this compound may yield significant contributions to the fields of neuroscience and oncology, offering new avenues for drug discovery and development.
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